![molecular formula C10H9N3O2 B6257916 3-amino-1-phenyl-1H-pyrazole-4-carboxylic acid CAS No. 923010-31-5](/img/no-structure.png)
3-amino-1-phenyl-1H-pyrazole-4-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid is an organic compound that belongs to the class of phenylpyrazoles . These compounds contain a phenylpyrazole skeleton, which consists of a pyrazole bound to a phenyl group .
Molecular Structure Analysis
The molecular weight of this compound is 203.2 . Its IUPAC name is this compound . The InChI code is 1S/C10H9N3O2/c11-9-8(10(14)15)6-13(12-9)7-4-2-1-3-5-7/h1-6H, (H2,11,12) (H,14,15) .Physical And Chemical Properties Analysis
This compound is a powder . It has a melting point of 208-210°C . The storage temperature is room temperature .Safety and Hazards
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-amino-1-phenyl-1H-pyrazole-4-carboxylic acid involves the reaction of 1-phenyl-1H-pyrazole-4-carboxylic acid with hydrazine hydrate followed by oxidation to form the desired product.", "Starting Materials": [ "1-phenyl-1H-pyrazole-4-carboxylic acid", "hydrazine hydrate", "sodium nitrite", "sodium hydroxide", "hydrochloric acid", "water", "ethanol" ], "Reaction": [ "Step 1: Dissolve 1-phenyl-1H-pyrazole-4-carboxylic acid in water and add hydrazine hydrate. Heat the mixture to reflux for several hours.", "Step 2: Cool the mixture and add sodium nitrite in water. Stir the mixture for 30 minutes.", "Step 3: Add sodium hydroxide to the mixture to adjust the pH to 8-9.", "Step 4: Add hydrochloric acid dropwise to the mixture until the pH reaches 2-3.", "Step 5: Filter the resulting solid and wash with water and ethanol.", "Step 6: Dry the solid to obtain 3-amino-1-phenyl-1H-pyrazole-4-carboxylic acid." ] } | |
CAS RN |
923010-31-5 |
Molecular Formula |
C10H9N3O2 |
Molecular Weight |
203.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.